
Navigating the Safety Landscape of Dibutyl
Itaconate: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dibutyl itaconate

Cat. No.: B1584537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibutyl itaconate (DBI) is an unsaturated diester of itaconic acid that is gaining prominence in

various industrial applications, including the synthesis of polymers, resins, and plasticizers.[1]

[2] As its use becomes more widespread in research and development, a thorough

understanding of its health and safety profile is paramount for professionals handling this

chemical. This technical guide provides a comprehensive overview of the known health and

safety considerations for dibutyl itaconate, compiled from available safety data sheets,

toxicological databases, and information on structurally related compounds. Due to a notable

lack of extensive toxicological studies specifically on dibutyl itaconate, this guide also

incorporates information on standardized testing protocols and the toxicology of similar

chemical structures to offer a broader perspective on potential hazards.

Physicochemical Properties of Dibutyl Itaconate
A clear understanding of the physicochemical properties of a substance is the foundation of a

robust safety assessment. These properties influence its behavior in the environment and

within biological systems.
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Property Value Reference

Chemical Formula C13H22O4 [3]

Molecular Weight 242.31 g/mol [4]

CAS Number 2155-60-4 [3]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 284 °C (literature) [4]

Density 0.985 g/mL at 25 °C (literature) [4]

Flash Point >110 °C (>230 °F) [1]

Refractive Index n20/D 1.444 (literature) [4]

Solubility

Soluble in organic solvents like

ethanol and acetone; limited

solubility in water.

[2]

Hazard Identification and Classification
Based on aggregated data from multiple sources, dibutyl itaconate is not consistently

classified as a hazardous substance.[5] However, a minority of notifications to the ECHA C&L

Inventory have associated it with the following hazards:

H319: Causes serious eye irritation.

H413: May cause long lasting harmful effects to aquatic life.[5]

It is important to note that the majority of suppliers do not classify the substance as hazardous.

[5] This discrepancy highlights the need for more definitive toxicological testing. Many safety

data sheets explicitly state that the toxicological properties of dibutyl itaconate have not been

thoroughly investigated.

Toxicological Data
Direct and quantitative toxicological data for dibutyl itaconate is scarce in publicly available

literature. The following table summarizes the available information.
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Endpoint Result Species Reference

Acute Oral Toxicity No data available -

Acute Dermal Toxicity No data available -

Skin

Corrosion/Irritation
No data available -

Serious Eye

Damage/Irritation

Potential for serious

eye irritation (GHS

H319 in some

classifications)

- [5]

Respiratory or Skin

Sensitization
No data available -

Germ Cell

Mutagenicity
No data available -

Carcinogenicity No data available -

Reproductive Toxicity No data available -

Specific Target Organ

Toxicity (Single

Exposure)

No data available -

Specific Target Organ

Toxicity (Repeated

Exposure)

No data available -

Aspiration Hazard No data available -

Insights from Structurally Similar Compounds
In the absence of specific data for dibutyl itaconate, examining the toxicology of structurally

related compounds can provide valuable insights into potential hazards.

Itaconic Acid (Parent Compound): The parent dicarboxylic acid, itaconic acid, has a reported

oral LD50 of 2969 mg/kg in rats, indicating moderate acute toxicity. It is also listed as causing

serious eye damage.
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Dibutyl Phthalate (DBP): DBP, another dibutyl diester, has been extensively studied and is

recognized as a reproductive and developmental toxicant in animal models.[6] Effects

observed include reduced fertility, atrophic changes in male gonads, and skeletal

malformations in fetuses. While these findings are for a different chemical, they underscore

the potential for reproductive toxicity in this class of compounds.

Dibutyl Adipate: This diester has been found to be not toxic in acute oral or dermal animal

studies and is not a skin sensitizer. However, at high doses administered via intraperitoneal

injection, an increase in fetal gross abnormalities was observed in rats.

Handling and Safety Precautions
Given the limited toxicological data, a cautious approach is warranted when handling dibutyl
itaconate. The following recommendations are based on general principles of laboratory safety

and information from various safety data sheets.

Engineering Controls
Work in a well-ventilated area. Use of a chemical fume hood is recommended, especially

when heating the substance or creating aerosols.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

Hygiene Measures
Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Unsuitable Extinguishing Media: A water jet may scatter the material and spread the fire.

Specific Hazards: Hazardous decomposition products may include carbon monoxide and

carbon dioxide.

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment.

Environmental Precautions: Prevent entry into drains and waterways.

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.
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Experimental Protocols for Toxicological
Assessment
For a comprehensive safety assessment of dibutyl itaconate, a battery of toxicological tests

would be necessary. The following are standardized protocols from the Organisation for

Economic Co-operation and Development (OECD) that are widely accepted for regulatory

purposes.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)
This method is used to estimate the acute oral toxicity of a substance.[7][8]

Principle: A stepwise procedure is used with a limited number of animals (typically rats) per

step. The outcome of each step determines the dose for the next step. The method aims to

classify the substance into a GHS category based on the observed mortality.

Procedure:

Animals are fasted prior to dosing.

The substance is administered orally by gavage.

A starting dose of 300 mg/kg is typically used.

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

Depending on the outcome (mortality or no mortality), the dose is increased or decreased

for the next group of animals.

Endpoint: The test allows for the classification of the substance into one of the GHS acute

toxicity categories.

Acute Dermal Toxicity (OECD Guideline 402)
This guideline describes a procedure for assessing the acute toxic effects of a substance

applied to the skin.[9][10][11][12][13]
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Principle: The substance is applied to a shaved area of the skin of the test animal (typically

rats or rabbits) for a 24-hour period.[9]

Procedure:

A limit test at 2000 mg/kg body weight is often performed first.

The test substance is held in contact with the skin with a porous gauze dressing.

Animals are observed for signs of toxicity and mortality for 14 days.

Endpoint: The LD50 (the dose estimated to cause mortality in 50% of the animals) can be

determined, and the substance is classified according to GHS criteria.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.[14][15][16]

[17][18]

Principle: The substance is applied to a small area of the skin of a single animal (typically an

albino rabbit) for a defined period.

Procedure:

A 0.5 mL (liquid) or 0.5 g (solid) dose is applied to a 6 cm² area of shaved skin.

The exposure duration is typically 4 hours.

Skin reactions (erythema and edema) are scored at 1, 24, 48, and 72 hours after patch

removal.

Endpoint: The substance is classified as corrosive, irritant, or non-irritant based on the

severity and reversibility of the skin reactions.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This guideline is used to assess the potential of a substance to cause eye irritation or damage.

[19][20][21][22][23]
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Principle: The test substance is instilled into the conjunctival sac of one eye of an animal

(typically an albino rabbit). The untreated eye serves as a control.[20]

Procedure:

A single dose (0.1 mL of liquid or 0.1 g of solid) is applied.

The eyes are examined and scored for ocular reactions (corneal opacity, iritis, conjunctival

redness, and chemosis) at 1, 24, 48, and 72 hours after instillation.

Endpoint: The substance is classified based on the severity and reversibility of the ocular

lesions.
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Hazard Classification and Labeling
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A tiered testing strategy for assessing chemical toxicity.

Potential Signaling and Metabolic Pathways
While no specific studies have elucidated the metabolic fate of dibutyl itaconate in mammals,

a plausible pathway can be proposed based on the known metabolism of diesters and itaconic

acid.

Proposed Metabolic Pathway
It is anticipated that dibutyl itaconate undergoes hydrolysis by carboxylesterases, which are

abundant in the liver and other tissues, to form monobutyl itaconate and butanol.[3][24] Further

hydrolysis would yield itaconic acid and another molecule of butanol.

Itaconic acid can then enter endogenous metabolic pathways. It is a known product of the

tricarboxylic acid (TCA) cycle in activated macrophages.[25][26][27][28][29] Itaconic acid can

be converted to itaconyl-CoA, which can then be further metabolized. The released butanol

would be oxidized to butyraldehyde and then to butyric acid, which can enter fatty acid

metabolism.

Dibutyl Itaconate

Monobutyl ItaconateCarboxylesterase

Butanol

Carboxylesterase

Itaconic Acid
Carboxylesterase

Carboxylesterase
Endogenous Metabolism
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Proposed metabolic pathway for dibutyl itaconate.

Conclusion
Dibutyl itaconate is a chemical with a growing range of applications. While it is generally

considered to have low toxicity, there is a significant lack of comprehensive toxicological data.

The potential for eye irritation has been noted in some classifications. In the absence of

specific data, a cautious approach to handling is essential, utilizing appropriate engineering
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controls and personal protective equipment. Further research following standardized protocols,

such as those outlined by the OECD, is necessary to fully characterize the health and safety

profile of dibutyl itaconate. Professionals in research and drug development should remain

vigilant and consult updated safety information as it becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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